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Compound of Interest

Compound Name: 3-Chloroaniline

Cat. No.: B041212 Get Quote

An In-depth Technical Guide to 3-Chloroaniline

CAS Number: 108-42-9
This technical guide provides a comprehensive overview of 3-Chloroaniline (CAS No. 108-42-

9), a significant chemical intermediate in the manufacturing of pharmaceuticals, dyes, and

agrochemicals.[1][2] This document is intended for researchers, scientists, and professionals in

drug development, offering detailed information on its properties, synthesis, applications, and

safety.

Chemical and Physical Properties
3-Chloroaniline is a colorless to pale yellow or brown liquid that tends to darken upon

exposure to air and light.[3][4][5][6] It possesses a characteristic sweet or amine-like odor.[3][4]

[5][6] The compound is sparingly soluble in water but shows good solubility in organic solvents

such as ethanol, diethyl ether, acetone, and benzene, as well as in acid solutions.[3][7]

Table 1: Physical and Chemical Properties of 3-Chloroaniline
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Property Value Reference

CAS Number 108-42-9 [8]

Molecular Formula C6H6ClN [8]

Molecular Weight 127.57 g/mol [8]

Appearance Colorless to light amber liquid [3][4]

Melting Point -11 to -9 °C [3][7]

Boiling Point 230-231 °C (at 760 mmHg) [3][8]

95-96 °C (at 11 mmHg) [3][7]

Density 1.206 g/mL at 25 °C [3][7]

Vapor Pressure 1 mmHg at 63.5 °C

Flash Point 118 °C (closed cup)

Water Solubility 6.8 g/L at 20 °C [7][8]

Refractive Index (n20/D) 1.594 [3][7]

pKa 3.46 at 25 °C [7]

log Kow (Octanol/Water

Partition Coefficient)
1.88 [5]

EC Number 203-581-0

Beilstein Registry Number 605969 [8]

InChI Key
PNPCRKVUWYDDST-

UHFFFAOYSA-N
[8]

SMILES NC1=CC=CC(Cl)=C1 [8]

Spectral Data
The structural identification of 3-Chloroaniline is supported by various spectroscopic

techniques.
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Table 2: Spectral Data for 3-Chloroaniline

Technique Data Highlights Reference

¹H NMR

Spectra available for the

compound and its

hydrochloride salt.

[5][9]

¹³C NMR
Chemical shift data is

available.
[10]

Mass Spectrometry (MS)
GC-MS data is available for

analysis.
[11]

Infrared (IR) Spectroscopy Spectra available.

Near IR Spectroscopy Spectra available.

Raman Spectroscopy Spectra available. [12]

Synthesis and Manufacturing
The primary industrial method for synthesizing 3-Chloroaniline is through the reduction of m-

nitrochlorobenzene.[4][7][13] This process can be achieved using iron powder in the presence

of ferrous sulfate or through catalytic hydrogenation.[7] Low-pressure hydrogenation using

noble metal and/or noble metal sulfide catalysts is a common approach, with the addition of

metal oxides to prevent dehalogenation, achieving yields of approximately 98%.[3][6]

Another documented laboratory-scale synthesis involves the hydrodechlorination of 2,4,5-

trichloroaniline.[14]
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Reactants
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Purification
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3-Chloroaniline

Oxidative Deamination

Chlorinated Catechol Intermediate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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